Cas no 2137065-50-8 (1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one)
1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one
- 1-{9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl}propan-1-one
- 1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one
- EN300-1085017
- EN300-768571
- 2138183-46-5
- 2137065-50-8
-
- Inchi: 1S/C12H22N2O2/c1-2-11(15)14-7-8-16-12(9-14)5-3-10(13)4-6-12/h10H,2-9,13H2,1H3
- InChI Key: DUASMDSGDKKRGB-UHFFFAOYSA-N
- SMILES: O1CCN(C(CC)=O)CC21CCC(CC2)N
Computed Properties
- Exact Mass: 226.168127949g/mol
- Monoisotopic Mass: 226.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.6Ų
1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1085017-0.05g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 0.05g |
$1464.0 | 2023-10-27 | |
| Enamine | EN300-1085017-0.1g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 0.1g |
$1533.0 | 2023-10-27 | |
| Enamine | EN300-1085017-0.25g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 0.25g |
$1604.0 | 2023-10-27 | |
| Enamine | EN300-1085017-0.5g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 0.5g |
$1673.0 | 2023-10-27 | |
| Enamine | EN300-1085017-1.0g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 1.0g |
$1742.0 | 2023-07-11 | ||
| Enamine | EN300-1085017-2.5g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 2.5g |
$3417.0 | 2023-10-27 | |
| Enamine | EN300-1085017-5.0g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 5.0g |
$5056.0 | 2023-07-11 | ||
| Enamine | EN300-1085017-10.0g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 10.0g |
$7497.0 | 2023-07-11 | ||
| Enamine | EN300-1085017-1g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 1g |
$1742.0 | 2023-10-27 | |
| Enamine | EN300-1085017-5g |
1-[(6r,9r)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl]propan-1-one |
2137065-50-8 | 95% | 5g |
$5056.0 | 2023-10-27 |
1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one
Compound CAS No 2137065-50-8: 1-(6R,9R)-9-Amino-1-Oxa-4-Azaspiro[5.5]Undecan-4-Yl Propan-1-One
The compound with CAS No 2137065-50-8, commonly referred to as 1-(6R,9R)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl propan-1-one, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the oxygen and nitrogen atoms forming the spiro structure. The stereochemistry of the compound is defined by the (6R,9R) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties.
Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and convergent synthesis strategies. These approaches have not only improved the yield but also enhanced the purity of the compound, making it more suitable for preclinical studies. The synthesis involves a series of well-defined steps, including ring-forming reactions and stereo-selective amino group installations, which are critical for maintaining the desired stereochemistry.
The structural uniqueness of 1-(6R,9R)-9-amino-1-oxa-4-azaspiro[5.5]undecan-4-yl propan-1-one lies in its spirocyclic framework, which combines an oxacycle and an azacycle. This arrangement creates a rigid three-dimensional structure that is often associated with enhanced binding affinity to target proteins. The presence of an amino group at position 9 further adds functional diversity to the molecule, enabling potential interactions with various biological targets such as enzymes or receptors.
Emerging research has highlighted the potential of this compound as a lead molecule in drug development programs targeting specific therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes involved in metabolic disorders, suggesting its potential application in treating conditions such as diabetes or obesity. Additionally, its unique pharmacokinetic profile, characterized by favorable absorption and bioavailability, makes it an attractive candidate for oral drug delivery systems.
One of the most intriguing aspects of CAS No 2137065-50-8 is its ability to engage in multiple modes of action due to its complex structure. This multifunctionality has been explored in recent studies where the compound exhibited inhibitory effects on several enzyme targets simultaneously. Such findings underscore its potential as a multi-target drug candidate, which could offer therapeutic benefits with fewer side effects compared to traditional single-target agents.
Moreover, computational modeling techniques have been employed to predict the binding modes and interactions of this compound with various biological targets. These studies have provided valuable insights into its molecular recognition patterns and have guided further optimization efforts aimed at enhancing its potency and selectivity.
In terms of application beyond pharmacology, 1-(6R,9R)-9-amino-spiro[5.5]undecanone has shown promise in materials science due to its rigid cyclic structure and functional groups that can participate in cross-linking reactions. This has opened avenues for its use in developing advanced materials with tailored mechanical properties.
The continued exploration of this compound's properties is expected to yield further breakthroughs in both therapeutic and nontherapeutic applications. As research progresses, it is anticipated that CAS No 2137065-50-8 will play an increasingly important role in advancing scientific knowledge and addressing unmet medical needs.
2137065-50-8 (1-(6r,9r)-9-amino-1-oxa-4-azaspiro5.5undecan-4-ylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)